Cas no 2305254-75-3 (Methyl 2-(piperidin-4-ylmethoxy)acetate;hydrochloride)

• Product Name: Methyl 2-(piperidin-4-ylmethoxy)acetate;hydrochloride
• CAS No: 2305254-75-3
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• CID: 6335441
• PubChem ID: 138987637
• Update Time: 2025-06-14

Methyl 2-(piperidin-4-ylmethoxy)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(piperidin-4-yl)methoxy]acetate hydrochloride
• 2305254-75-3
• Methyl 2-(piperidin-4-ylmethoxy)acetate;hydrochloride
• EN300-6754340
• Z3571158699

• Inchi： 1S/C9H17NO3.ClH/c1-12-9(11)7-13-6-8-2-4-10-5-3-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： YTZRLBQQHQQPLS-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=O)OC)CC1CCNCC1

Computed Properties

• Exact Mass: 223.0975211g/mol
• Monoisotopic Mass: 223.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-(piperidin-4-ylmethoxy)acetate;hydrochloride

Comprehensive Overview of Methyl 2-(piperidin-4-ylmethoxy)acetate hydrochloride (CAS No. 2305254-75-3)

Methyl 2-(piperidin-4-ylmethoxy)acetate hydrochloride (CAS No. 2305254-75-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. The presence of both ester and piperidine functional groups makes it a versatile intermediate for designing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the structural similarity to other bioactive molecules targeting neurotransmitter systems.

The compound's CAS number 2305254-75-3 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular structure features a piperidin-4-ylmethoxy moiety linked to a methyl acetate group, which contributes to its solubility and reactivity. This combination is critical for its role in medicinal chemistry, where it acts as a building block for more complex molecules. Recent studies have explored its utility in catalysis and peptide synthesis, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In the context of user search trends, queries such as "piperidine derivatives in drug discovery" and "methyl ester applications in pharmaceuticals" highlight the compound's relevance. Additionally, the rise of AI-driven drug design has spurred interest in how Methyl 2-(piperidin-4-ylmethoxy)acetate hydrochloride can be optimized using computational tools. Its physicochemical properties, including logP and pKa, are frequently searched, reflecting the need for data-driven decision-making in research. The compound's stability under various pH conditions and its compatibility with green chemistry principles are also hot topics among scientists.

From a synthetic perspective, the hydrochloride salt form of this compound enhances its crystallinity and purity, making it suitable for high-throughput screening. The piperidine ring is a common pharmacophore in FDA-approved drugs, further elevating its profile in preclinical studies. Researchers investigating neurodegenerative diseases or pain management often explore derivatives of this compound due to its modulatory effects on specific receptors. Its structure-activity relationship (SAR) is a focal point for optimizing bioavailability and target engagement.

Beyond pharmaceuticals, Methyl 2-(piperidin-4-ylmethoxy)acetate hydrochloride has potential in material science, particularly in designing smart polymers or biodegradable coatings. The ester group's hydrolytic sensitivity can be leveraged for controlled-release applications, a feature highly sought after in sustainable packaging innovations. As industries pivot toward eco-friendly alternatives, this compound's adaptability positions it as a candidate for interdisciplinary research.

In summary, CAS No. 2305254-75-3 represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its integration into cutting-edge research underscores the importance of piperidine-based scaffolds in addressing contemporary scientific challenges. Whether in drug development or green technology, this compound continues to inspire innovation and collaboration across disciplines.